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Compound of Interest

Compound Name: Deoxysappanone B

Cat. No.: B172250

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the proper disposal
procedures for Deoxysappanone B, a homoisoflavonoid compound isolated from Caesalpinia
sappan L. While specific disposal instructions for Deoxysappanone B are not readily available,
the following procedures are based on general best practices for chemical waste management
in a laboratory environment.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Deoxysappanone B is provided
in the table below. This information is essential for assessing potential hazards and determining
the appropriate disposal route.
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Property Value Source
Molecular Formula C16H1405 PubChem[1]
Molecular Weight 286.28 g/mol PubChem[1]

Off-white powder (general

Appearance appearance for similar Fisher Scientific[2]
compounds)

Boiling Point 587.4 £ 50.0 °C at 760 mmHg Chemsrc[3]

Density 1.5+0.1 g/lcm3 Chemsrc|[3]

Immediate Safety and Handling Precautions

Before handling Deoxysappanone B, it is crucial to adhere to standard laboratory safety
protocols.

Personal Protective Equipment (PPE):

o Wear appropriate protective eyeglasses or chemical safety goggles.
» Wear protective gloves and clothing to prevent skin exposure.

o Use arespirator if ventilation is inadequate or if dust is generated.

Handling:

Avoid contact with skin, eyes, and clothing.

Prevent the dispersion of dust.

Ensure adequate ventilation, preferably using a local exhaust ventilation system (fume
hood).

Wash hands and face thoroughly after handling.

Step-by-Step Disposal Procedures
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The disposal of Deoxysappanone B, as with any laboratory chemical, must comply with local,
regional, and national hazardous waste regulations. Chemical waste generators are
responsible for correctly classifying and disposing of their waste.

Step 1: Waste Identification and Classification

o Determine if the Deoxysappanone B waste is classified as hazardous. This determination
should be made in consultation with your institution's Environmental Health and Safety
(EHS) office and a review of local regulations.

o Factors that may classify the waste as hazardous include its toxicological properties (which
are not fully investigated for Deoxysappanone B), flammability, and reactivity.

Step 2: Waste Segregation
e Chemical wastes should be stored separately based on their chemical compatibility.

» Do not mix Deoxysappanone B waste with other chemical waste streams unless approved
by your EHS office.

e At a minimum, segregate the following waste types: acids, bases, flammables, oxidizers, and
water-reactive compounds.

Step 3: Proper Containerization
» Store Deoxysappanone B waste in a container made of a compatible material.
e The container must be in good condition, with a secure, leak-proof lid.

o Label the waste container clearly with "Hazardous Waste" and the full chemical name,
"Deoxysappanone B". Include the concentration and quantity of the waste.

Step 4: On-site Accumulation and Storage

» Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.

e Ensure the SAA is under the control of the laboratory personnel.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b172250?utm_src=pdf-body
https://www.benchchem.com/product/b172250?utm_src=pdf-body
https://www.benchchem.com/product/b172250?utm_src=pdf-body
https://www.benchchem.com/product/b172250?utm_src=pdf-body
https://www.benchchem.com/product/b172250?utm_src=pdf-body
https://www.benchchem.com/product/b172250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Keep waste containers closed except when adding waste.

e Do not exceed the storage time and quantity limits for hazardous waste as defined by your
institution and local regulations.

Step 5: Disposal Pickup and Removal
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

e Do not dispose of Deoxysappanone B by pouring it down the drain or placing it in the
regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Deoxysappanone B.
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Deoxysappanone B Disposal Workflow

Start: Deoxysappanone B Waste Generated

:

Consult Institutional EHS & Local Regulations

Is the waste classified as hazardous?

Yes No

Segregate from incompatible materials

Follow non-hazardous waste disposal procedures

Store in a labeled, compatible, and sealed container
Accumulate in designated Satellite Accumulation Area

Arrange for EHS pickup and disposal

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps and decisions for the proper disposal of
Deoxysappanone B waste in a laboratory setting.

Disclaimer: The toxicological and ecological properties of Deoxysappanone B have not been
fully investigated. Therefore, it is prudent to handle and dispose of this compound with caution,
assuming it may have hazardous properties until proven otherwise. Always prioritize safety and
consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3'-Deoxysappanone B | C16H1405 | CID 57391100 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. fishersci.com [fishersci.com]

3. 3-Deoxysappanone B | CAS#:113122-54-6 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Deoxysappanone B in
a Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172250#deoxysappanone-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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